Methyl 3,5-dimethylbenzoate

• IUPAC Name: methyl 3,5-dimethylbenzoate
• InChI: InChI=1S/C10H12O2/c1-7-4-8(2)6-9(5-7)10(11)12-3/h4-6H,1-3H3
• InChI Key: PEVXENGLERTHJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)OC)C
• Molecular Formula: C10H12O2
• DSSTOX Substance ID: DTXSID90179774
• Molecular Weight: 164.20 g/mol
• CAS No.: 25081-39-4

Description

Methyl 3,5-dimethylbenzoate is an aromatic carboxylic acid ester. It has been used as a ligand during monomer screening for the synthesis and investigation of various europium compounds containing pinacolyl methylphosphonate with different ligands. It is also reported as a precursor of methyl-3,5-divinylbenzoate.

Synthesis Analysis

This compound can be synthesized from 3,5-dimethyl benzoic acid. A solution of 3,5-dimethyl benzoic acid in methanol is treated with sulfuric acid and heated to reflux. After cooling, the solution is concentrated and poured into crushed ice. The mixture is then extracted with diethyl ether. The organic phase is extracted with saturated aqueous sodium carbonate, dried over magnesium sulfate, and concentrated under reduced pressure. The resulting solid is recrystallized from hexanes to yield the product.

Molecular Structure Analysis

The molecular formula of this compound is C10H12O2. It has an average mass of 164.201 Da and a monoisotopic mass of 164.083725 Da.

Chemical Reactions Analysis

This compound has been used in the preparation of four carbon isostere related to highly active 4-pyridinemethanols. It may also be used in the total synthesis of (±)-indoxamycin B.

Physical And Chemical Properties Analysis

This compound is a solid substance with a melting point of 31-33 °C and a boiling point of 239-240 °C. It has a density of 1.027 g/mL at 25 °C.

Scientific Research Applications

Crystal Structure Analysis

Methyl 3,5-dimethylbenzoate has been studied for its crystal structure properties. Research shows that its crystals are composed of strands of molecules bonded in specific arrangements, contributing to our understanding of molecular interactions and material science. This understanding is vital for developing new materials and understanding chemical properties at a molecular level (Ebersbach, Seichter, & Mazik, 2022).

Metabolic Pathways in Microorganisms

Another study explored the metabolism of 3,5-dimethylbenzoic acid, closely related to this compound, by Rhodococcus rhodochrous. This research is significant in understanding microbial degradation of compounds, which has implications for environmental sciences and bioremediation strategies (Schmidt, Cain, Rao, & Kirby, 1994).

Synthesis and Chemical Reactions

The compound has also been a focus in studies related to its synthesis and participation in chemical reactions. This includes research on the preparation of derivatives and understanding their chemical behavior. Such studies are crucial in the field of organic chemistry for the development of new synthetic methods and compounds (Barrett, Morris, & Barton, 1981).

Analytical and Structural Characterization

Comprehensive analytical and structural characterization of compounds structurally similar to this compound have been conducted. These studies utilize various spectroscopic and chromatographic techniques, contributing to the field of analytical chemistry in identifying and understanding complex organic molecules (Dybowski, Holowinski, Typek, & Dawidowicz, 2021).

Photodegradation Studies

Research has also been conducted on the photodegradation of compounds similar to this compound. Understanding the photodegradation pathways of such compounds is essential in environmental chemistry, particularly in assessing the fate of organic pollutants in natural environments (Andersson & Bobinger, 1996).

Safety and Hazards

Methyl 3,5-dimethylbenzoate is a combustible liquid. It is harmful if swallowed and harmful to aquatic life. It is recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and use personal protective equipment.

Biochemical Analysis

Biochemical Properties

Methyl 3,5-dimethylbenzoate plays a significant role in biochemical reactions, particularly as a ligand in the synthesis of europium compounds containing pinacolyl methylphosphonate . It interacts with various enzymes and proteins, facilitating the formation of complex structures. The compound’s aromatic nature allows it to participate in hydrophobic interactions, which are crucial for binding with biomolecules. Additionally, this compound is a precursor for methyl-3,5-divinylbenzoate, further highlighting its importance in biochemical synthesis .

Cellular Effects

This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. Its interaction with cell membranes can alter membrane fluidity and permeability, affecting the transport of ions and molecules. This compound has been observed to modulate the activity of certain enzymes involved in metabolic pathways, thereby impacting cellular metabolism . Furthermore, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins.

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules. It can act as an enzyme inhibitor or activator, depending on the specific biochemical context. The compound’s aromatic ring structure allows it to engage in π-π interactions with aromatic amino acids in proteins, stabilizing enzyme-substrate complexes . Additionally, this compound can induce conformational changes in proteins, leading to altered enzymatic activity and changes in gene expression.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation properties. The compound is relatively stable under standard laboratory conditions, but prolonged exposure to light and heat can lead to its degradation . Studies have shown that this compound can have long-term effects on cellular function, including sustained changes in enzyme activity and gene expression. These effects are often dose-dependent and can vary based on the experimental conditions.

Dosage Effects in Animal Models

The effects of this compound in animal models vary with different dosages. At low doses, the compound may have minimal impact on cellular function, while higher doses can lead to significant biochemical and physiological changes . Threshold effects have been observed, where a certain dosage level is required to elicit a measurable response. High doses of this compound can result in toxic or adverse effects, including disruptions in metabolic pathways and cellular damage.

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with enzymes and cofactors essential for its metabolism. The compound can be metabolized through oxidation and conjugation reactions, leading to the formation of various metabolites . These metabolic processes can affect the overall metabolic flux and levels of key metabolites within the cell. This compound’s interaction with metabolic enzymes highlights its role in regulating cellular metabolism.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. The compound’s hydrophobic nature allows it to diffuse across cell membranes, while specific transporters can facilitate its uptake and distribution . This compound can accumulate in certain cellular compartments, influencing its localization and activity. The distribution of the compound within tissues can also affect its overall biochemical effects.

Subcellular Localization

This compound’s subcellular localization is influenced by targeting signals and post-translational modifications. The compound can be directed to specific compartments or organelles, where it exerts its biochemical effects . For example, this compound may localize to the mitochondria, affecting mitochondrial function and energy metabolism. Its localization within the cell can impact its activity and interactions with other biomolecules.

Synthesis routes and methods I

Procedure details

Into this autoclave were charged methyl 3,5-dimethylbenzoate 90 g (550 mmole), phenol 207 g (2200 mmole) and titanium tetraphenoxide/phenol adduct 2.8 g (5.5 mmole) in a state such that the phenol was melting. The autoclave was sealed and then cooled with ice. After sufficient cooling, the inner gas was evacuated with a vacuum pump. Then, the contents were heated and reacted for three hours at 230° C. Furthermore, during the reaction, the liquid held in the reservoir was continuously removed with a pump at a rate of 10 g per hour. After cooling, the reaction mixture in the autoclave was separated by distillation to obtain phenyl 3,5-dimethylbenzoate (product) in an amount of 85 g (68% yield in terms of methyl 3,5-dimethylbenzoate). The boiling point was 155° C./2 mmHg, and the melting point was 32° C.

Synthesis routes and methods II

Procedure details

A solution of 3,5-dimethyl benzoic acid (25 g, 0.17 mol) in methanol (250 ml) was treated with sulfuric acid (1 ml, cat. amount) and heated to reflux. After 10 hours, the solution was cooled to room temperature, concentrated to approximately 1/2 volume and poured into 200 ml of crushed ice. The mixture was extracted twice with 200 ml portions of diethyl ether. The organic phase was extracted with saturated aqueous sodium carbonate, dried over magnesium sulfate, and concentrated under reduced pressure. The resulting solid was recrystallized from hexanes to yield the product (24.5 g, 90% yield) as volatile white plates. mp=32°-35° C. (lit. mp=35°-36° C.)

Synthesis routes and methods III

Procedure details

A solution of 3,5-dimethyl-4-hydroxybenzoic acid (1.0 g) in ether (5 mL) and methanol(5 mL) was treated with excess trimethylsilyldiazomethane. After stirring 30 min at room temperature the reaction was treated with magnesium sulfate, filtered and concentrated to a brown solid. The title compound was obtained by purification on silica gel to give a colorless solid (670 mg). NMR (CDCl3); δ 7.75 (s,2H), 3.85 (s,3H), 2.30 (s,6H).